Cas no 75147-56-7 (4-Thiazolidinecarboxylicacid, 2-[2-(acetyloxy)phenyl]-3-[3-(acetylthio)-1-oxopropyl]-)

• Product Name: 4-Thiazolidinecarboxylicacid, 2-[2-(acetyloxy)phenyl]-3-[3-(acetylthio)-1-oxopropyl]-
• CAS No: 75147-56-7
• MF: C₁₇H₁₉NO₆S₂
• MW: 397.465862512589
• CID: 564684
• PubChem ID: 3058352
• Update Time: 2025-04-19

4-Thiazolidinecarboxylicacid, 2-[2-(acetyloxy)phenyl]-3-[3-(acetylthio)-1-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolidinecarboxylicacid, 2-[2-(acetyloxy)phenyl]-3-[3-(acetylthio)-1-oxopropyl]-
• (4R)-2-(2-Acetoxyphenyl)-3-(S-acetyl-3-mercaptopropanoyl)-4-thiazolidi necarboxylic acid
• 2-(2-acetyloxyphenyl)-3-(3-acetylsulfanylpropanoyl)-1,3-thiazolidine-4-carboxylic acid
• 2-(2-(Acetyloxy)phenyl)-3-(3-(acetylthio)-1-oxopropyl)-4H-thiazolidinecarboxylic acid
• (4R)-2-(2-Acetoxyphenyl)-3-(S-acetyl-3-mercaptopropanoyl)-4-thiazolidinecarboxylic acid
• 2-[2-(Acetyloxy)phenyl]-3-[3-(acetylsulfanyl)propanoyl]-1,3-thiazolidine-4-carboxylic acid
• 75147-56-7
• DTXSID30996624
• 4H-Thiazolidinecarboxylic acid, 2-(2-(acetyloxy)phenyl)-3-(3-(acetylthio)-1-oxopropyl)-

• Inchi： 1S/C17H19NO6S2/c1-10(19)24-14-6-4-3-5-12(14)16-18(13(9-26-16)17(22)23)15(21)7-8-25-11(2)20/h3-6,13,16H,7-9H2,1-2H3,(H,22,23)
• InChI Key： XNWRFHDIFVKSNS-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)O)N(C(CCSC(C)=O)=O)C1C1C=CC=CC=1OC(C)=O

Computed Properties

• Exact Mass: 397.06547
• Monoisotopic Mass: 397.06537967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 152Ų

Experimental Properties

• PSA: 100.98